3-(Chloromethyl)benzofuran
Overview
Description
3-(Chloromethyl)benzofuran is a derivative of benzofuran, which is a heterocyclic compound consisting of fused benzene and furan rings . Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications .
Synthesis Analysis
Benzofurans can be prepared by various methods in the laboratory . For example, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade . Another benzofuran ring is constructed by proton quantum tunneling .Molecular Structure Analysis
The molecular structure of 3-(Chloromethyl)benzofuran is a benzofuran ring with a chloromethyl group attached . The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery .Chemical Reactions Analysis
Benzofuran derivatives can undergo various chemical reactions . For example, a series of new potent antiviral benzofuran derivatives can be synthesized by naturally occurring furanone compounds .Scientific Research Applications
Anticancer Therapeutic Potential
- Scientific Field : Medicinal Chemistry
- Summary of Application : Benzofuran compounds have shown extraordinary inhibitory potency against a panel of human cancer cell lines . They are considered promising candidates for development as anticancer agents .
- Methods of Application : The specific methods of application or experimental procedures would depend on the specific type of cancer being targeted and the specific benzofuran compound being used. Typically, these compounds would be administered in a controlled dosage and their effects on cancer cell growth would be monitored .
- Results or Outcomes : The reported results confirmed the extraordinary inhibitory potency of such benzofurans against a panel of human cancer cell lines compared with a wide array of reference anticancer drugs .
Antimicrobial Agents
- Scientific Field : Microbiology
- Summary of Application : Benzofuran compounds have been established as efficient derivatives in diverse fields of antimicrobial therapy .
- Methods of Application : The specific methods of application or experimental procedures would depend on the specific type of microbe being targeted and the specific benzofuran compound being used. Typically, these compounds would be administered in a controlled dosage and their effects on microbial growth would be monitored .
- Results or Outcomes : Although the specific outcomes would depend on the specific type of microbe and the specific benzofuran compound, generally, these compounds have been found to be effective in inhibiting microbial growth .
Antifungal Agents
- Scientific Field : Microbiology
- Summary of Application : Benzofuran derivatives exhibit significant antifungal activity .
- Methods of Application : The specific methods of application or experimental procedures would depend on the specific type of fungus being targeted and the specific benzofuran compound being used. Typically, these compounds would be administered in a controlled dosage and their effects on fungal growth would be monitored .
- Results or Outcomes : Although the specific outcomes would depend on the specific type of fungus and the specific benzofuran compound, generally, these compounds have been found to be effective in inhibiting fungal growth .
Antiprotozoal Agents
- Scientific Field : Parasitology
- Summary of Application : Benzofuran derivatives have been found to have antiprotozoal activity .
- Methods of Application : The specific methods of application or experimental procedures would depend on the specific type of protozoa being targeted and the specific benzofuran compound being used. Typically, these compounds would be administered in a controlled dosage and their effects on protozoal growth would be monitored .
- Results or Outcomes : Although the specific outcomes would depend on the specific type of protozoa and the specific benzofuran compound, generally, these compounds have been found to be effective in inhibiting protozoal growth .
Anti-inflammatory Agents
- Scientific Field : Pharmacology
- Summary of Application : Benzofuran derivatives have been found to have anti-inflammatory properties .
- Methods of Application : The specific methods of application or experimental procedures would depend on the specific type of inflammation being targeted and the specific benzofuran compound being used. Typically, these compounds would be administered in a controlled dosage and their effects on inflammation would be monitored .
- Results or Outcomes : Although the specific outcomes would depend on the specific type of inflammation and the specific benzofuran compound, generally, these compounds have been found to be effective in reducing inflammation .
Antiviral Agents
- Scientific Field : Virology
- Summary of Application : Benzofuran compounds have shown strong antiviral activities . For example, a recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease .
- Methods of Application : The specific methods of application or experimental procedures would depend on the specific type of virus being targeted and the specific benzofuran compound being used. Typically, these compounds would be administered in a controlled dosage and their effects on viral replication would be monitored .
- Results or Outcomes : Although the specific outcomes would depend on the specific type of virus and the specific benzofuran compound, generally, these compounds have been found to be effective in inhibiting viral replication .
Safety And Hazards
Future Directions
Benzofuran and its derivatives have attracted considerable attention in the fields of drug invention and development due to their wide potential applications as medicinal drugs . This scaffold has emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets . Therefore, future research in this area is promising.
properties
IUPAC Name |
3-(chloromethyl)-1-benzofuran |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClO/c10-5-7-6-11-9-4-2-1-3-8(7)9/h1-4,6H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEKFWYXZNWRCAD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CO2)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60497452 |
Source
|
| Record name | 3-(Chloromethyl)-1-benzofuran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60497452 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Chloromethyl)benzofuran | |
CAS RN |
67713-99-9 |
Source
|
| Record name | 3-(Chloromethyl)-1-benzofuran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60497452 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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